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Compound of Interest

Compound Name: Trioctylamine-d6

Cat. No.: B15558407

Get Quote

An In-depth Technical Guide to Trioctylamine-d6

Introduction
This technical guide provides a comprehensive overview of Trioctylamine-d6, a deuterated

form of the tertiary amine Trioctylamine. This document is intended for researchers, scientists,

and drug development professionals. Due to the limited availability of specific data for the

deuterated compound, this guide leverages the extensive information available for the non-

deuterated Trioctylamine (CAS No. 1116-76-3) and integrates established principles of isotopic

labeling to offer a thorough understanding of its properties, potential applications, and relevant

experimental considerations.

Trioctylamine-d6 is primarily utilized as a stable isotope-labeled (SIL) internal standard in

quantitative analysis by mass spectrometry (MS), such as liquid chromatography-mass

spectrometry (LC-MS).[1] The key advantage of using a deuterated internal standard is its

near-identical chemical and physical behavior to the analyte, while being distinguishable by its

higher mass.[1] This allows for accurate correction of variability during sample preparation,

chromatography, and ionization, leading to more precise and reliable quantification.[1]

Chemical and Physical Properties
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The properties of Trioctylamine-d6 are expected to be very similar to its non-deuterated

counterpart, with the primary difference being its molecular weight due to the presence of six

deuterium atoms. The exact mass and properties depend on the specific location and number

of deuterium atoms. This guide assumes a common synthetic variant where six hydrogen

atoms have been replaced by deuterium.

Molecular Weight Calculation
The molecular weight of Trioctylamine (C₂₄H₅₁N) is 353.67 g/mol .[2][3] For Trioctylamine-d6
(C₂₄H₄₅D₆N), six hydrogen atoms (atomic weight ≈ 1.008 g/mol ) are replaced by six deuterium

atoms (atomic weight ≈ 2.014 g/mol ).

Mass difference per atom: 2.014 g/mol (D) - 1.008 g/mol (H) = 1.006 g/mol

Total mass increase: 6 * 1.006 g/mol = 6.036 g/mol

Calculated Molecular Weight of Trioctylamine-d6: 353.67 g/mol + 6.036 g/mol ≈ 359.71

g/mol .[4]

Data Summary
The following table summarizes and compares the physicochemical properties of Trioctylamine

and the predicted properties for Trioctylamine-d6.
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Property
Trioctylamine
(CAS: 1116-76-3)

Trioctylamine-d6
(Predicted)

Reference

Molecular Formula C₂₄H₅₁N C₂₄H₄₅D₆N [2][4][5]

Molecular Weight 353.67 g/mol Approx. 359.71 g/mol [2][3][4]

Appearance
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid
[4][6]

Melting Point -34.6 °C
Similar to

Trioctylamine
[2]

Boiling Point 365-367 °C at 1 atm
Similar to

Trioctylamine
[2]

Density 0.81 g/cm³
Slightly higher than

Trioctylamine
[2]

Solubility in water 0.050 mg/L
Similar to

Trioctylamine
[2]

Synthesis and Quality Control
Synthetic Pathway Overview
While specific synthetic routes are often proprietary, a general approach for synthesizing

deuterated amines involves the reductive amination of a deuterated carbonyl compound or the

alkylation of an amine with a deuterated alkyl halide. A plausible pathway for Trioctylamine-d6
could involve the reaction of dioctylamine with a deuterated octyl-containing electrophile.
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Reactants

Reaction

Products

Dioctylamine
((C₈H₁₇)₂NH)

Alkylation

Deuterated Octyl Electrophile
(e.g., C₈H₁₁D₆-Br)

Trioctylamine-d6
((C₈H₁₇)₂N-C₈H₁₁D₆)

Byproduct
(e.g., HBr)

Click to download full resolution via product page

A plausible reaction scheme for the synthesis of a deuterated Trioctylamine.

Experimental Protocol: Isotopic Purity Determination by
Mass Spectrometry
The determination of isotopic purity is critical for ensuring the quality of Trioctylamine-d6 as an

internal standard.[7] High-resolution mass spectrometry (HRMS) is the primary method for

quantifying the relative abundance of each isotopologue.[7]

Objective: To determine the isotopic distribution and purity of a Trioctylamine-d6 sample.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF) coupled with an

HPLC system.

Methodology:

Sample Preparation:
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Accurately prepare a stock solution of Trioctylamine-d6 in a suitable organic solvent

(e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

Further dilute the stock solution to a working concentration of 1 µg/mL using the same

solvent.

Instrumental Analysis:

Chromatography: While direct infusion can be used, LC separation is recommended to

resolve the analyte from potential impurities.

Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Mode: Full scan (profile mode) over a mass range that includes the molecular ions

of all expected isotopologues (e.g., m/z 350-370).

Resolution: Set to >60,000 to resolve isotopic peaks.

Data Analysis:

Extract the ion chromatograms for the protonated molecules [M+H]⁺ of each expected

isotopologue (d0 to d6+).

Integrate the peak areas for each isotopologue from the full-scan mass spectrum.

Calculate the relative percentage of each isotopologue by dividing its peak area by the

sum of all isotopologue peak areas.
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Isotopic purity is defined as the percentage of the desired d6 species. A typical acceptance

criterion is ≥ 98%.

Applications
Primary Application: Internal Standard for Bioanalysis
Trioctylamine-d6 is an ideal internal standard for the quantification of Trioctylamine or

structurally similar analytes in complex biological matrices (e.g., plasma, urine).[1]
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Sample Preparation

LC-MS/MS Analysis

Quantification

Biological Sample
(e.g., Plasma)

Spike with Trioctylamine-d6 (IS)

Protein Precipitation or
Liquid-Liquid Extraction

Evaporate & Reconstitute

Inject Sample

Chromatographic Separation
(Analyte + IS)

Mass Spectrometric Detection
(MRM Mode)

Generate Calibration Curve
(Analyte/IS Peak Area Ratio vs. Conc.)

Calculate Analyte Concentration
in Unknown Samples
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Bioanalytical method workflow using a deuterated internal standard.
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Other Potential Applications
Ion-Pairing Reagent: In reversed-phase liquid chromatography, tertiary amines can be used

as ion-pairing reagents to improve the retention and separation of acidic or anionic analytes.

[1]

Mechanistic Studies: The use of Trioctylamine-d6 can help elucidate reaction mechanisms.

By comparing reaction rates with its non-deuterated counterpart, researchers can investigate

the kinetic isotope effect (KIE), providing insight into bond-breaking steps.[8]

Metal Extraction: Trioctylamine is an effective extractant for various metals.[8]

Trioctylamine-d6 could be used in studies to understand the extraction mechanism and

explore potential isotope effects on extraction efficiency and selectivity.[8]

Safety and Handling
Safety information for Trioctylamine-d6 should be considered equivalent to that of

Trioctylamine. It is very toxic to aquatic life with long-lasting effects. Standard laboratory safety

precautions should be followed, including the use of personal protective equipment (gloves,

safety glasses). Handle in a well-ventilated area and wash hands thoroughly after handling.

Conclusion
Trioctylamine-d6 is a valuable analytical tool for researchers, particularly in the field of drug

development and bioanalysis. While specific data on the deuterated compound is limited, its

utility as an internal standard in mass spectrometry is well-established based on the principles

of isotopic labeling.[4] The information provided in this guide, drawn from knowledge of

Trioctylamine and standard practices for deuterated compounds, offers a solid foundation for its

application in developing highly accurate and precise analytical methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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